Cas no 84670-04-2 (1-cyclopentyloxy-6-nitrobenzotriazole)

1-cyclopentyloxy-6-nitrobenzotriazole structure
84670-04-2 structure
Product name:1-cyclopentyloxy-6-nitrobenzotriazole
CAS No:84670-04-2
MF:C11H12N4O3
MW:248.23798
CID:989580
PubChem ID:329899

1-cyclopentyloxy-6-nitrobenzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyloxy-6-nitrobenzotriazole
    • 1-cyclopentyloxy-6-nitro-benzotriazole
    • NSC-315150
    • 84670-04-2
    • DTXSID50317377
    • NSC315150
    • Inchi: InChI=1S/C11H12N4O3/c16-15(17)8-5-6-10-11(7-8)14(13-12-10)18-9-3-1-2-4-9/h5-7,9H,1-4H2
    • InChI Key: TVBXWIZOGHJXTF-UHFFFAOYSA-N
    • SMILES: C1CCC(C1)ON2C3=C(C=CC(=C3)[N+](=O)[O-])N=N2

Computed Properties

  • Exact Mass: 248.09094026g/mol
  • Monoisotopic Mass: 248.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 85.8Ų

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